Cas no 60035-99-6 (Benzene, (fluoromethyl)pentamethyl-)

• Product Name: Benzene, (fluoromethyl)pentamethyl-
• CAS No: 60035-99-6
• MF: C₁₂H₁₇F
• MW: 180.261787176132
• CID: 391015
• PubChem ID: 71374304
• Update Time: 2025-04-19

Benzene, (fluoromethyl)pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, (fluoromethyl)pentamethyl-
• 1-(fluoromethyl)-2,3,4,5,6-pentamethylbenzene
• pentamethylbenzyl fluoride
• 60035-99-6
• DTXSID10797095

• Inchi： 1S/C12H17F/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h6H2,1-5H3
• InChI Key： BXQHNGRORHDOGG-UHFFFAOYSA-N
• SMILES： FCC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 180.131428704g/mol
• Monoisotopic Mass: 180.131428704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų